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Compound of Interest

Compound Name: 2-Butene-1,4-diol

Cat. No.: B7806548

Essential Safety and Handling Guide for 2-
Butene-1,4-diol

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Butene-1,4-diol, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is vital for ensuring laboratory safety and operational integrity.

Personal Protective Equipment (PPE)

When handling 2-Butene-1,4-diol, it is imperative to use appropriate personal protective
equipment to prevent exposure. This compound is harmful if swallowed, causes skin and eye
irritation, and may cause respiratory irritation.[1][2]

Eye and Face Protection:

» Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH
(US) standards.[1]

o Aface shield may also be necessary for additional protection against splashes.[3]
Skin Protection:

o Gloves: Chemical-resistant gloves are mandatory. Nitrile rubber gloves are a suitable option,
with specific breakthrough times depending on the glove thickness.[3] Always inspect gloves
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for integrity before use and employ proper removal techniques to avoid skin contact.[3]

» Protective Clothing: Wear fire/flame resistant and impervious clothing to protect the skin.[1] A
lab coat or apron should be worn. For larger scale operations, more comprehensive
chemical-resistant clothing may be required.

Respiratory Protection:

o Work in a well-ventilated area, preferably under a chemical fume hood, to minimize
inhalation of vapors.[1][4]

« |If exposure limits are exceeded or if irritation is experienced, a full-face respirator with an
appropriate cartridge (e.g., ABEK (EN 14387)) should be used.[3]

Glove Compatibility Data

The selection of appropriate gloves is critical. The following table summarizes the available
quantitative data for nitrile gloves and provides general recommendations for other materials
based on their typical resistance to alcohols. On-site testing is recommended to determine the
actual breakthrough times for your specific operational conditions.[5]
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. Minimum Layer
Glove Material

Breakthrough Time

Recommendation

Thickness
Nitrile Rubber (Full )
0.4 mm > 480 minutes Recommended|3]
Contact)
Nitrile Rubber (Splash ) Suitable for splash
0.2 mm > 30 minutes )
Contact) protection[3]
Generally good
Neoprene Not specified Not specified resistance to alcohols.
[6]
Good resistance to a
- B wide variety of
Butyl Rubber Not specified Not specified ) i ]
chemicals, including
alcohols.[6]
Excellent resistance to
] N N a broad range of
Viton® Not specified Not specified

chemicals, but may be

less flexible.

Note: Increased temperatures and stretching of the glove material can significantly reduce

breakthrough times.[7]

Operational and Disposal Plans

Safe Handling Procedures:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[8] Read the Safety Data Sheet (SDS) thoroughly.

» Ventilation: Always handle 2-Butene-1,4-diol in a well-ventilated area, such as a chemical

fume hood, to avoid inhaling vapors.[1][9]

o Personal Protective Equipment: Don the appropriate PPE as detailed above.
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» Dispensing: When dispensing, avoid splashing or creating aerosols. Use appropriate tools
and techniques to handle the liquid.

e Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or
meals.[3][7] Do not eat, drink, or smoke in the work area.[3]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[3][4]
Store locked up.[1]

Disposal Plan:

o Chemical Waste: Dispose of 2-Butene-1,4-diol as hazardous waste.[7] Do not empty into
drains.[7] All disposals must be in accordance with local, regional, and national regulations.

[1]

o Contaminated PPE: Contaminated gloves, clothing, and other disposable materials should
be collected in a suitable, closed container for disposal as hazardous waste.[3]
Contaminated clothing should be washed before reuse.[1]

o Empty Containers: Completely emptied packages can be recycled, but must be handled in
the same way as the substance itself if contaminated.[7]

Experimental Workflow for Safe Handling
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Caption: Safe handling workflow for 2-Butene-1,4-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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